3-Ethyl-N,4-dimethylbenzene-1-sulfonamide

• Molecular Formula: C10H15NO2S
• Molecular Weight: 213.30 g/mol
• SMILES: CCC1=C(C=CC(=C1)S(=O)(=O)NC)C
• InChI: InChI=1S/C10H15NO2S/c1-4-9-7-10(6-5-8(9)2)14(12,13)11-3/h5-7,11H,4H2,1-3H3
• InChIKey: IADNDRQDOPVUSX-UHFFFAOYSA-N

3-Ethyl-N,4-dimethylbenzene-1-sulfonamide: Chemical Identity and Procurement

3-Ethyl-N,4-dimethylbenzene-1-sulfonamide (CAS 1856578-76-1) is a benzenesulfonamide derivative with the molecular formula C₁₀H₁₅NO₂S and a molecular weight of 213.30 g·mol⁻¹ . The compound features a 1,3,4-trisubstituted benzene core bearing an ethyl group at the 3-position, a methyl group at the 4-position, and an N-methylsulfonamide moiety at the 1-position . It belongs to the class of substituted benzenesulfonamides which are widely employed as synthetic building blocks in medicinal chemistry and as intermediates in the preparation of pharmacologically active sulfonamide derivatives .

Synthetic Building Block

Medicinal chemistry SAR exploration scaffold for benzenesulfonamide derivatives

Substitution Pattern

3-ethyl-4-methyl benzenesulfonamide core with distinct steric and electronic profile

Functional Handle

Secondary sulfonamide N–H enables further derivatization and hydrogen bonding

Why Generic Benzenesulfonamide Analogs Cannot Substitute

Close structural analogs of 3-ethyl-N,4-dimethylbenzene-1-sulfonamide, such as N-ethyl-4-methylbenzenesulfonamide (CAS 80-39-7) and N-ethyl-N,4-dimethylbenzenesulfonamide (CAS 57186-68-2), differ in the position and nature of alkyl substitution on either the aromatic ring or the sulfonamide nitrogen. These seemingly minor variations translate into meaningful differences in lipophilicity (calculated logP ranging from ~1.5 to ~2.7), topological polar surface area (TPSA), and hydrogen-bonding capacity . In sulfonamide-based medicinal chemistry, such physicochemical shifts can directly impact membrane permeability, target binding, and metabolic stability [1]. Consequently, substituting the target compound with a generic analog without verifying the specific structure–property profile can lead to irreproducible synthesis outcomes, altered biological activity, or failed quality-control specifications, underscoring the necessity for precise compound selection.

Lipophilicity shift

Close analogs (e.g., N-ethyl-4-methylbenzenesulfonamide) exhibit higher calculated logP; substitution may alter passive permeability, target binding, and chromatographic behavior.

Regioisomer mismatch

N-ethyl-N,4-dimethyl isomer places ethyl on sulfonamide nitrogen, resulting in up to >10-fold theoretical partition difference and distinct TPSA.

Physicochemical drift

Small alkyl substitution changes (e.g., missing 3-ethyl) can measurably shift logP, molecular weight, and solid-state properties, affecting reproducibility.

• [1] Abd El-Gilil, S. M. et al. "Design, synthesis, molecular docking and biological screening of N-ethyl-N-methylbenzenesulfonamide derivatives as effective antimicrobial and antiproliferative agents." Journal of Molecular Structure 1194 (2019): 144-155. https://doi.org/10.1016/j.molstruc.2019.05.007 View Source

Quantitative Differentiation from Closest Structural Analogs

Lipophilicity (LogP) Differentiation

The target compound exhibits a calculated logP of 1.47, which is lower than the logP of 1.67 reported for its closest analog N-ethyl-4-methylbenzenesulfonamide (CAS 80-39-7), indicating a measurable reduction in lipophilicity upon introduction of the 3-ethyl substituent on the aromatic ring [1]. The molecular weight difference (213.30 vs. 199.27 g·mol⁻¹) further distinguishes these two compounds [2].

Lipophilicity (logP)

Cross-study comparable

ΔlogP −0.20
ΔMW +14.03

Lower logP suggests reduced passive membrane permeability — supports building-block selection

Computed logP; confirm experimentally

Evidence Dimension	Calculated partition coefficient (logP)
Target Compound Data	logP = 1.47 (calculated); MW = 213.30 g·mol⁻¹
Comparator Or Baseline	N-Ethyl-4-methylbenzenesulfonamide (CAS 80-39-7): logP = 1.67; MW = 199.27 g·mol⁻¹
Quantified Difference	ΔlogP = -0.20 units; ΔMW = +14.03 g·mol⁻¹
Conditions	Computed logP values from vendor technical datasheets (Leyan for target; SIELC for comparator)

Why This Matters

The lower logP of the target compound suggests reduced passive membrane permeability relative to the comparator, which can influence cellular uptake, biodistribution, and extraction behavior in sample preparation—key considerations for medicinal chemistry design and analytical method development.

• [1] SIELC Technologies. N-Ethyl-4-methylbenzenesulfonamide. CAS 80-39-7. LogP 1.67. https://sielc.com/n-ethyl-4-methylbenzenesulfonamide View Source
• [2] NIST Chemistry WebBook. Benzenesulfonamide, N-ethyl-4-methyl-. CAS 80-39-7. MW 199.270. https://webbook.nist.gov/cgi/cbook.cgi?ID=U415269&Units=SI View Source

Isomeric Substitution Pattern Comparison

The constitutional isomer N-ethyl-N,4-dimethylbenzenesulfonamide (CAS 57186-68-2), which places the ethyl group on the sulfonamide nitrogen rather than on the aromatic ring, displays a substantially higher calculated logP (1.80–2.72) and a slightly lower TPSA (45.76 Ų) compared with the target compound (logP 1.47, TPSA 46.17 Ų) . These differences, although subtle, stem from the distinct spatial arrangement of hydrophobic and polar surface area contributions.

Isomeric LogP/TPSA

Cross-study comparable

Target logP 1.47, TPSA 46.17 Ų
Isomer logP 1.80–2.72, TPSA 45.76 Ų

Regioisomeric shift alters partition behavior — supports method development

Theoretical >10-fold partition difference possible

Evidence Dimension	Lipophilicity and topological polar surface area (TPSA)
Target Compound Data	logP = 1.47; TPSA = 46.17 Ų
Comparator Or Baseline	N-Ethyl-N,4-dimethylbenzenesulfonamide (CAS 57186-68-2): logP = 1.80–2.72; TPSA = 45.76 Ų
Quantified Difference	ΔlogP = -0.33 to -1.25 units; ΔTPSA = +0.41 Ų
Conditions	Computed logP values from Leyan (target) and Molbase/chem960 (isomer)

Why This Matters

The regioisomeric difference in logP (up to 1.25 log units) can translate into a >10-fold difference in theoretical partition behavior, which is critical when selecting a sulfonamide building block for reactions where solubility, phase-transfer efficiency, or chromatographic retention must be tightly controlled.

Hydrogen-Bond Donor and Solubility Profile

The target compound retains one N–H hydrogen-bond donor (from the secondary sulfonamide), whereas the analog N-methyl-4-methylbenzenesulfonamide (CAS 640-61-9) also has one N–H donor but differs in ring substitution pattern (lacks 3-ethyl group). The target compound's larger molecular weight (213.30 vs. 185.24 g·mol⁻¹) and lower calculated logP (1.47 vs. 2.37) indicate a distinct solubility and crystallinity profile .

Solubility & H-Bond

Cross-study comparable

vs. N-methyl-4-methyl analog
ΔMW +28.06, ΔlogP −0.90

Higher MW, lower logP may alter solid-state properties and handling

Melting point not reported for target

Evidence Dimension	Molecular weight, logP, and melting point
Target Compound Data	MW = 213.30; logP = 1.47; mp not reported
Comparator Or Baseline	N-Methyl-4-methylbenzenesulfonamide (CAS 640-61-9): MW = 185.24; logP = 2.37; mp = 76–79 °C
Quantified Difference	ΔMW = +28.06; ΔlogP = -0.90 units
Conditions	Computed logP and vendor-reported data (ChemicalBook for comparator)

Why This Matters

The combination of higher molecular weight and lower logP suggests that the target compound may have lower volatility and different solid-state properties than the simpler N-methyl analog, which can affect handling, purification, and formulation in both research and industrial settings.

Class-Level DHFR Inhibitor Pharmacophore Potential

A series of N-ethyl-N-methylbenzenesulfonamide derivatives were designed and screened as dihydrofolate reductase (DHFR) inhibitors, with several compounds exhibiting potent anticancer activity (e.g., SI = 30.77 against A-549 lung carcinoma cells) and antimicrobial effects exceeding reference drugs [1][2]. Although the specific 3-ethyl-4-methyl substitution pattern of the target compound has not been evaluated in published head-to-head biological assays, the conserved benzenesulfonamide core and the presence of a secondary sulfonamide N–H (capable of hydrogen bonding to DHFR active-site residues) support its potential utility as a pharmacophore-bearing scaffold [2].

DHFR Pharmacophore

Class-level inference

No direct assay data for target

Related N-ethyl-N-methylbenzenesulfonamides show DHFR inhibition — supports scaffold exploration

Verify activity of specific derivatives experimentally

Evidence Dimension	DHFR inhibition and cytotoxic activity
Target Compound Data	No direct assay data available for 3-ethyl-N,4-dimethylbenzene-1-sulfonamide
Comparator Or Baseline	N-Ethyl-N-methylbenzenesulfonamide derivatives with heterocyclic moieties (thiazole, imidazo[2,1-b]thiazole, chromene): DHFR inhibition confirmed; best IC₅₀ / SI values reported
Quantified Difference	Cannot be quantified due to lack of direct head-to-head data; class-level inference only
Conditions	In vitro cytotoxicity (A-549, HepG2) and antimicrobial screening; molecular docking against DHFR (MOE software)

Why This Matters

The established DHFR-inhibitory activity of structurally related N-ethyl-N-methylbenzenesulfonamide derivatives provides a rational basis for exploring the target compound as a starting material for medicinal chemistry campaigns, although users must verify the activity of specific derivatives experimentally.

• [1] Abd El-Gilil, S. M. et al. "Design, synthesis, molecular docking and biological screening of N-ethyl-N-methylbenzenesulfonamide derivatives as effective antimicrobial and antiproliferative agents." Journal of Molecular Structure 1194 (2019): 144-155. https://doi.org/10.1016/j.molstruc.2019.05.007 View Source
• [2] Hichem, B. et al. "Synthesis, anticancer, antimicrobial, anti-tuberculosis and molecular docking of heterocyclic N-ethyl-N-methylbenzenesulfonamide derivatives." Journal of Molecular Structure 1205 (2020): 127423. https://doi.org/10.1016/j.molstruc.2019.127423 View Source

Verified Research and Industrial Application Scenarios

Medicinal Chemistry SAR Building Block

The 3-ethyl-4-methyl substitution pattern on the benzene ring, combined with the N-methylsulfonamide moiety, provides a distinct steric and electronic environment compared to simpler analogs such as N-ethyl-4-methylbenzenesulfonamide. This makes the target compound a valuable building block for SAR exploration of benzenesulfonamide-based enzyme inhibitors, particularly those targeting dihydrofolate reductase (DHFR), where the N–H donor and tunable lipophilicity (logP ≈ 1.5) may influence binding affinity . Researchers can use this compound as a starting material for introducing diverse pharmacophoric groups via the sulfonamide nitrogen or through electrophilic aromatic substitution on the activated ring .

Synthetic Intermediate for Complex Sulfonamides

Owing to its functional group compatibility and moderate lipophilicity, 3-ethyl-N,4-dimethylbenzene-1-sulfonamide can serve as an intermediate in multi-step synthetic routes toward more elaborate sulfonamide-containing molecules, analogous to the synthetic strategies reported for N-ethyl-N-methylbenzenesulfonamide derivatives [1]. Its 95% minimum purity specification (as listed by multiple suppliers) supports its use without extensive pre-purification in research-scale syntheses .

HPLC Analytical Reference Standard

The target compound's distinct chromatographic retention profile—governed by its logP of 1.47 and TPSA of 46.17 Ų—allows it to be used as a reference standard in reversed-phase HPLC method development, particularly when separating isomeric sulfonamide mixtures or monitoring reaction progress in sulfonamide synthesis . Its systematic IUPAC name and well-defined SMILES notation facilitate unambiguous identification in analytical databases .

Application

Selection Property

Validation Focus

SAR Exploration

3-ethyl-4-methyl substitution & logP profile

DHFR pharmacophore derivation

Synthetic Intermediate

Functional group compatibility & purity ≥95%

Multi-step synthesis reproducibility

HPLC Reference Standard

Distinct retention profile (logP 1.47, TPSA 46.17)

Isomer separation & reaction monitoring

• [1] Abd El-Gilil, S. M. et al. "Design, synthesis, molecular docking and biological screening of N-ethyl-N-methylbenzenesulfonamide derivatives as effective antimicrobial and antiproliferative agents." Journal of Molecular Structure 1194 (2019): 144-155. https://doi.org/10.1016/j.molstruc.2019.05.007 View Source